Cas no 1551448-01-1 (Hexahydro-1h-pyrrolizine-1-thiol)

Hexahydro-1H-pyrrolizine-1-thiol is a sulfur-containing heterocyclic compound characterized by its saturated pyrrolizine core with a thiol functional group at the 1-position. This structure imparts reactivity typical of thiols, making it a valuable intermediate in organic synthesis, particularly for the formation of thioethers or metal-coordinating ligands. Its saturated ring system enhances stability compared to unsaturated analogs, while the thiol group allows for selective modifications under mild conditions. The compound is of interest in pharmaceutical and agrochemical research, where its scaffold may contribute to bioactive molecule development. Proper handling is required due to the potential sensitivity of the thiol group to oxidation.

Hexahydro-1h-pyrrolizine-1-thiol structure

1551448-01-1 structure

Product Name:Hexahydro-1h-pyrrolizine-1-thiol

CAS No:1551448-01-1

MF:C₇H₁₃NS

MW:143.24982047081

CID:5707531

PubChem ID:82856208

Update Time:2025-06-06

Hexahydro-1h-pyrrolizine-1-thiol Chemical and Physical Properties

Names and Identifiers

- 1551448-01-1
- AKOS021175109
- EN300-1289411
- hexahydro-1H-pyrrolizine-1-thiol
- 1H-Pyrrolizine-1-thiol, hexahydro-
- Hexahydro-1h-pyrrolizine-1-thiol
- Inchi： 1S/C7H13NS/c9-7-3-5-8-4-1-2-6(7)8/h6-7,9H,1-5H2
- InChI Key： HUKUAAXAARFYLT-UHFFFAOYSA-N
- SMILES： SC1CCN2CCCC21

Computed Properties

Exact Mass: 143.07687059g/mol
Monoisotopic Mass: 143.07687059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 4.2Å²

Experimental Properties

Density: 1.10±0.1 g/cm3(Predicted)
Boiling Point: 207.1±23.0 °C(Predicted)
pka: 9.35±0.20(Predicted)

Hexahydro-1h-pyrrolizine-1-thiol Pricemore >>

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